3,6-Difluoropyridazine
Overview
Description
3,6-Difluoropyridazine is a chemical compound with the molecular formula C4H2F2N2 and a molecular weight of 116.07 . It is a solid powder at ambient temperature .
Molecular Structure Analysis
The InChI code for 3,6-Difluoropyridazine is1S/C4H2F2N2/c5-3-1-2-4(6)8-7-3/h1-2H . This indicates that the molecule consists of a pyridazine ring with fluorine atoms attached at the 3rd and 6th positions. Physical And Chemical Properties Analysis
3,6-Difluoropyridazine has a density of 1.4±0.1 g/cm3, a boiling point of 204.3±20.0 °C at 760 mmHg, and a flash point of 77.4±21.8 °C . It is a solid powder at ambient temperature .Scientific Research Applications
Pyridazine Derivatives in Pharmacological Investigations
Studies have shown that pyridazines, including 3,6-difluoropyridazine derivatives, are significant in pharmacological research. For instance, certain 3,6-dialkoxy-pyridazines display anticonvulsive properties, and 3,6-dihydrazino-pyridazine shows similarities to blood pressure-lowering drugs in its pharmacological properties (Druey, Hueni, Meier, Ringier, & Staehelin, 1954).
Herbicidal and Bleaching Activities
Pyridazine derivatives, including 3,6-Difluoropyridazine, have been explored for their herbicidal activities. Novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives demonstrated significant herbicidal properties in specific tests (Xu, Hu, Zou, Liu, Zhu, Wang, Hu, & Yang, 2008).
Anticonvulsant Properties
Various studies have synthesized and evaluated pyridazine derivatives for their anticonvulsant activities. For example, certain 6-aryl-3-(hydroxypolymethyleneamino)pyridazines showed significant anticonvulsant activity in different animal models of epilepsy (Hallot, Brodin, Merlier, Brochard, Chambon, & Bizière, 1986).
Antihypertensive Activity
Hydrazinopyridazine derivatives, which are chemically related to 3,6-Difluoropyridazine, have shown promising results in antihypertensive activity. These compounds, including ISF 2123, demonstrated significant haemodynamic and antihypertensive action in various animal species (Carpi & Dorigotti, 1974).
Safety And Hazards
properties
IUPAC Name |
3,6-difluoropyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F2N2/c5-3-1-2-4(6)8-7-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVECZHFENFMRHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80186755 |
Source
|
| Record name | Pyridazine, 3,6-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Difluoropyridazine | |
CAS RN |
33097-39-1 |
Source
|
| Record name | Pyridazine, 3,6-difluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033097391 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pyridazine, 3,6-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80186755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-Difluoropyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of 3,6-difluoropyridazine in agricultural chemistry?
A1: 3,6-difluoropyridazine serves as a valuable starting material for synthesizing various 3-aryloxy-6-chloropyridazines and 3-aryloxy-6-fluoropyridazines []. These synthesized compounds have shown promising herbicidal activity against Brassica napus and Echinochloa crus-gall []. For instance, compounds (Ⅲ_3), (Ⅲ_8), and (Ⅳ_2) exhibited significant inhibition against E. crus-gall at a concentration of 100 μg/mL, demonstrating their potential as herbicides [].
Q2: How is the crystal structure of 3,6-difluoropyridazine derivatives characterized?
A2: The crystal structure of 3-Benzyloxy-6-fluoropyridazine, a derivative synthesized from 3,6-difluoropyridazine, has been analyzed []. The asymmetric unit reveals two independent molecules with almost identical geometry []. These molecules are connected through weak intermolecular C—H⋯F hydrogen bonds and C—H⋯π interactions within the crystal structure []. This structural information provides insights into the molecular packing and potential interactions of 3,6-difluoropyridazine derivatives.
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